Lanthanum
Overview
Description
Lanthanum is a rare earth element that is part of the lanthanide series, which includes elements such as cerium, europium, promethium, and thulium. It is known for being the most electropositive element within this group and exhibits a uniform trivalent state. Its chemical properties are similar to those of the alkaline earth elements, and it has a variety of applications in industry and research due to its unique properties .
Synthesis Analysis
Lanthanum compounds can be synthesized through various methods. For instance, lanthanum(III) triflate is used as an effective single-component catalyst for the direct amidation of esters and amines under mild conditions, demonstrating the versatility of lanthanum in catalysis . Additionally, lanthanum-containing metal-organic frameworks (MOFs) have been synthesized via hydrothermal methods, showcasing the element's ability to form complex structures with other metals and organic ligands . The synthesis of lanthanum complexes with triethylenetetraaminehexaacetic acid (H6TTHA) in aqueous solution further exemplifies the diverse synthetic approaches to lanthanum compounds .
Molecular Structure Analysis
The molecular structures of lanthanum complexes are diverse and can be quite intricate. For example, the crystal and molecular structures of lanthanum mixed-complexes with O,O'-diisopropyl dithiophosphate and dimethyl sulfoxide have been determined, revealing an octa-coordinated central metal atom in a dodecahedral geometry . Similarly, lanthanide-containing MOFs exhibit complex structures, such as a mixed europium/terbium-adipate framework with a three-dimensional network and guest-sensitized luminescence . The potassium lanthanum complex with H6TTHA forms one-dimensional infinite chains in its crystal structure, with the lanthanum ion being ten-coordinated .
Chemical Reactions Analysis
Lanthanum participates in a variety of chemical reactions, often as a catalyst or a reactant that influences the outcome of the reaction. The catalytic properties of lanthanum(III) triflate in the amidation of esters are a clear example of its reactivity . The reductive chemistry of lanthanum is also of interest, with recent developments suggesting that this area is likely to expand significantly, indicating the element's potential in various chemical transformations .
Physical and Chemical Properties Analysis
The physical and chemical properties of lanthanum are influenced by its electronic configuration and ionic radius. Lanthanum compounds exhibit luminescence, as seen in lanthanide luminescence studies of MOFs , and can also display magnetic properties, such as those observed in lanthanide ion and tetrathiafulvalene-based ligand complexes . The hormetic effects of lanthanum on plants, where it can stimulate growth at low doses, highlight its biological activity and potential environmental impact . Furthermore, the synthesis of polymetallic functional assemblies demonstrates the ability of lanthanum to form supramolecular structures with specific functionalities .
Scientific Research Applications
Hormesis in Plants
Lanthanum, as a rare earth element, has been shown to stimulate plant growth within a hormetic-biphasic dose response framework. High-resolution studies have demonstrated significant lanthanum-induced hormesis in plants, suggesting its potential in improving cost-benefit estimates for environmental contaminants that induce beneficial effects at low doses (Agathokleous, Kitao, & Calabrese, 2018).
Adsorption and Separation
Lanthanum has been used in the adsorptive separation process. A study highlighted the use of a synthesized metal-organic framework for removing lanthanum ions from aqueous solutions, demonstrating its importance in water treatment and purification processes (Allahyari, Saberi, Sepanloo, & Lashkari, 2020).
Quantum Information Processing and Data Storage
Lanthanides, including lanthanum, have been extensively investigated for potential applications in quantum information processing and high-density data storage at molecular and atomic scales (Goodwin, Ortu, Reta, Chilton, & Mills, 2017).
Eutrophication Management
Lanthanum-modified bentonite has been applied in approximately 200 environments globally for managing eutrophication in surface water. This application underlines the high efficiency of lanthanum in phosphorus binding, although potential impacts on sediment dwelling organisms and saline waters need further exploration (Copetti et al., 2016).
Magnetoelectrodeposition
Lanthanum plays a role in the magnetoelectrodeposition process, which is significant for materials like x-ray screens, glass lenses, optical fibers, and ceramics. This method has been studied for its effectiveness and potential improvements in industrial applications (Cahyanegoro et al., 2022).
Biosorption and Environmental Cleanup
Investigations into the biosorption of lanthanum using materials like Penicillium simplicissimum have shown promising results for removing light rare-earth elements from aquatic environments, marking an essential step in environmental cleanup and sustainability (Bergsten-Torralba, Nascimento, Buss, & Giese, 2021).
Safety And Hazards
properties
IUPAC Name |
lanthanum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/La |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZLIPJUXYLNCLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[La] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
La |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0064676 |
Source
|
| Record name | Lanthanum | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.9055 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid, White, malleable metal that oxidizes in air; [Merck Index], Liquid |
Source
|
| Record name | Lanthanum | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lanthanum | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1905 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | Lanthanum | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013711 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Lanthanum | |
CAS RN |
7439-91-0, 13864-01-2, 17643-88-8 |
Source
|
| Record name | Lanthanum | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7439-91-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lanthanum hydride (LaH3) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13864-01-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lanthanum | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007439910 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lanthanum, ion (La2 ) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017643888 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lanthanum | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lanthanum | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lanthanum | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.272 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LANTHANUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6I3K30563S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Lanthanum | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013711 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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